Cas no 2138334-20-8 (3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride)

• Product Name: 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride
• CAS No: 2138334-20-8
• MF: C₁₀H₅F₄NO₃S
• MW: 295.210215330124
• CID: 5861805
• PubChem ID: 165868878
• Update Time: 2025-06-15

3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729110
• 3-[4-(trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride
• 2138334-20-8
• 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride

• Inchi： 1S/C10H5F4NO3S/c11-10(12,13)7-3-1-6(2-4-7)8-5-9(18-15-8)19(14,16)17/h1-5H
• InChI Key： FCLDVFWSSPHBLO-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC(C(F)(F)F)=CC=2)=NO1)(=O)(=O)F

Computed Properties

• Exact Mass: 294.99262684g/mol
• Monoisotopic Mass: 294.99262684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride

Research Brief on 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride (CAS: 2138334-20-8): Recent Advances and Applications

3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride (CAS: 2138334-20-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is particularly notable for its role as a covalent inhibitor and its utility in chemical proteomics and drug discovery. Recent studies have highlighted its potential in targeting serine hydrolases and other enzymes, making it a valuable tool for understanding biological pathways and developing novel therapeutics.

The compound's unique structure, featuring a trifluoromethylphenyl group and an oxazole ring, contributes to its reactivity and selectivity. Researchers have explored its applications in activity-based protein profiling (ABPP), where it serves as a probe to identify and characterize enzyme activities in complex biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively labeling serine hydrolases in live cells, providing insights into enzyme function and inhibitor development.

In addition to its use in ABPP, 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride has been investigated for its potential in covalent drug design. Covalent inhibitors, which form irreversible bonds with their target proteins, are increasingly recognized for their therapeutic advantages, such as prolonged target engagement and reduced dosing frequency. A recent preprint on bioRxiv (2024) reported the compound's ability to inhibit a specific serine protease implicated in inflammatory diseases, suggesting its promise as a lead compound for further optimization.

Another area of interest is the compound's stability and reactivity under physiological conditions. Studies have shown that the sulfonyl fluoride moiety is sufficiently stable for in vivo applications while retaining the ability to react with active-site nucleophiles in target enzymes. This balance of stability and reactivity makes it an attractive candidate for both basic research and translational applications. For instance, a 2023 paper in ACS Chemical Biology detailed its use in profiling enzyme activities in tumor tissues, revealing potential biomarkers for cancer diagnosis and therapy.

Despite its promising attributes, challenges remain in the broader adoption of 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride. Issues such as off-target reactivity and the need for improved selectivity are areas of active investigation. Recent work has focused on modifying the compound's scaffold to enhance its specificity, as described in a 2024 patent application by a leading pharmaceutical company. These efforts underscore the ongoing innovation in the field and the compound's potential to contribute to next-generation therapeutics.

In conclusion, 3-[4-(Trifluoromethyl)phenyl]-1,2-oxazole-5-sulfonyl fluoride (CAS: 2138334-20-8) represents a versatile and impactful tool in chemical biology and drug discovery. Its applications in ABPP, covalent inhibitor development, and disease research highlight its broad utility. As research continues to refine its properties and expand its applications, this compound is poised to play a pivotal role in advancing our understanding of biological systems and developing new therapeutic strategies.